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Compound of Interest

Compound Name: DL-Phenylmercapturic acid-d2

Cat. No.: B12414868

An in-depth examination of the safety data for DL-Phenylmercapturic acid-d2, providing
researchers, scientists, and drug development professionals with a comprehensive
understanding of its handling, storage, and potential hazards.

While a specific Safety Data Sheet (SDS) for the deuterated compound, DL-
Phenylmercapturic acid-d2, is not readily available, the safety profile is expected to be nearly
identical to that of its non-deuterated counterpart, DL-Phenylmercapturic acid. The introduction
of deuterium isotopes is not anticipated to alter the chemical reactivity or toxicological
properties in a manner that would necessitate a distinct SDS. Therefore, this guide leverages
the available safety data for DL-Phenylmercapturic acid and S-Phenylmercapturic acid to
provide a thorough overview for safe laboratory practices.

Section 1: Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling. The following table summarizes the key properties of DL-Phenylmercapturic
acid.
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Property Value Source
Molecular Formula C11H13NOsS
Molecular Weight 239.29 g/mol
CAS Number 20640-68-0
White to slightly pale yellow
Appearance
crystal or powder
Melting Point 155 °C
Solubility Soluble in Methanol
Purity >98.0% (TLC) (HPLC)
Room Temperature
Storage Temperature (Recommended in a cool and

dark place, <15°C)

Section 2: Hazard Identification and Classification

DL-Phenylmercapturic acid is classified as a hazardous substance. The GHS classification, as
outlined in the available safety data sheets, indicates several potential hazards.

~HS H | Classificati

Hazard Class Category Hazard Statement
Acute toxicity, Oral Category 3 H301: Toxic if swallowed
Skin irritation Category 2 H315: Causes skin irritation

. s H319: Causes serious eye
Serious eye irritation Category 2A o
irritation

Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (Respiratory Category 3 o
o irritation
tract irritation)

) ) H413: May cause long lasting
Chronic aquatic hazard Category 4 o
harmful effects to aquatic life
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Source:

GHS Label Elements

The following diagram illustrates the GHS label elements associated with DL-
Phenylmercapturic acid, including pictograms, signal word, and hazard statements.

Hazard Statements

H301: Toxic if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye irritation.
H335: May cause respiratory irritation.
H413: May cause long lasting harmful effects to aquatic life.

Signal Word

Danger

Hazard Pictograms

Irritant (skin and eye)
Skin Sensitizer
Acute Toxicity (harmful)
Narcotic Effects
Respiratory Tract Irritant

Acute Toxicity (fatal or toxic)

Click to download full resolution via product page

Caption: GHS Hazard Communication for DL-Phenylmercapturic Acid.
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Section 3: Safe Handling and Emergency
Procedures

Adherence to strict safety protocols is crucial when working with DL-Phenylmercapturic acid.
The following workflow outlines the recommended procedures for safe handling and response
in case of an emergency.

Safe Handling PVOW Emergency Procedures
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 To cite this document: BenchChem. [Navigating the Safety Profile of DL-Phenylmercapturic
acid-d2: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414868#safety-data-sheet-for-dl-
phenylmercapturic-acid-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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